Cas no 400603-95-4 (3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one)
400603-95-4 structure
3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one
3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Properties
Names and Identifiers
-
- 3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one
- 1-Propanone,3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl...
- 1-Propanone,3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)-
- 3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)-propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one
- 3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)propan-1-one
- COCHINCHINENIN
- Corynoline
- 3-[2,4-Dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)-1-propanone
- A873495
- DTXSID60415696
- 400603-95-4
- Cochinchinenin
- FT-0698379
- AKOS016010171
- +Expand
-
- MFCD07781422
- SFIYEXDIBBOYMW-UHFFFAOYSA-N
- InChI=1S/C31H30O7/c1-38-31-17-25(34)13-6-21(31)7-14-26(19-2-9-23(32)10-3-19)27-16-22(29(36)18-30(27)37)8-15-28(35)20-4-11-24(33)12-5-20/h2-6,9-13,16-18,26,32-34,36-37H,7-8,14-15H2,1H3
- O=C(C1=CC=C(O)C=C1)CCC2=CC(C(C3=CC=C(O)C=C3)CCC4=CC=C(O)C=C4OC)=C(O)C=C2O
Computed Properties
- 514.19900
- 5
- 7
- 10
- 514.19915329g/mol
- 38
- 715
- 0
- 0
- 1
- 0
- 0
- 1
- 5.9
- 127Ų
Experimental Properties
- 5.80340
- 127.45000
- 785.0±60.0 °C at 760 mmHg
- No data available
- No data available
- 259.0±26.4 °C
- Insuluble (7.7E-4 g/L) (25 ºC),
- No data avaiable
- 1.325±0.06 g/cm3 (20 ºC 760 Torr),
3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Price
3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Suppliers
Anpel
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(CAS:400603-95-4)
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15618996369
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3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Related Literature
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Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
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Yijie Sha,Yunfeng Shi,Bing Niu,Qin Chen RSC Adv. 2017 7 49015
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Miao Yu,Ye Wang,Li Tian,Yanyan Wang,Xizhu Wang,Weiguo Liang,Jiyu Yang,Dahai Yu,Tonghui Ma,Xuexun Fang RSC Adv. 2015 5 94053
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Yijie Sha,Yunfeng Shi,Bing Niu,Qin Chen RSC Adv. 2017 7 49015
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:400603-95-4)COCHINCHINENIN
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:400603-95-4)3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one
99%
25mg
204.0